Cas no 1805427-06-8 (2-Bromo-6-(difluoromethyl)-4-methoxypyridine-3-sulfonyl chloride)

2-Bromo-6-(difluoromethyl)-4-methoxypyridine-3-sulfonyl chloride is a versatile intermediate in organic synthesis, particularly valuable for constructing complex heterocyclic compounds. Its reactive sulfonyl chloride group enables efficient derivatization, while the bromo and difluoromethyl substituents offer additional sites for selective functionalization. The methoxy group enhances stability and modulates electronic properties, making it useful in pharmaceutical and agrochemical applications. This compound is particularly advantageous in cross-coupling reactions and nucleophilic substitutions, where its well-defined reactivity profile ensures high yields and selectivity. Its structural features make it a preferred choice for researchers developing sulfonamide-based molecules or fluorine-containing scaffolds.
2-Bromo-6-(difluoromethyl)-4-methoxypyridine-3-sulfonyl chloride structure
1805427-06-8 structure
Product Name:2-Bromo-6-(difluoromethyl)-4-methoxypyridine-3-sulfonyl chloride
CAS No:1805427-06-8
MF:C7H5BrClF2NO3S
MW:336.538305997849
CID:4863598
Update Time:2025-05-23

2-Bromo-6-(difluoromethyl)-4-methoxypyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-6-(difluoromethyl)-4-methoxypyridine-3-sulfonyl chloride
    • Inchi: 1S/C7H5BrClF2NO3S/c1-15-4-2-3(7(10)11)12-6(8)5(4)16(9,13)14/h2,7H,1H3
    • InChI Key: OLFCQVQTSOTGTI-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(=CC(C(F)F)=N1)OC)S(=O)(=O)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 337
  • XLogP3: 2.5
  • Topological Polar Surface Area: 64.599

2-Bromo-6-(difluoromethyl)-4-methoxypyridine-3-sulfonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029057151-1g
2-Bromo-6-(difluoromethyl)-4-methoxypyridine-3-sulfonyl chloride
1805427-06-8 97%
1g
$1,504.90 2022-04-01

2-Bromo-6-(difluoromethyl)-4-methoxypyridine-3-sulfonyl chloride Related Literature

Additional information on 2-Bromo-6-(difluoromethyl)-4-methoxypyridine-3-sulfonyl chloride

Comprehensive Overview of 2-Bromo-6-(difluoromethyl)-4-methoxypyridine-3-sulfonyl chloride (CAS No. 1805427-06-8)

2-Bromo-6-(difluoromethyl)-4-methoxypyridine-3-sulfonyl chloride is a highly specialized chemical compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromine substituent, a difluoromethyl group, and a sulfonyl chloride moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS No. 1805427-06-8 ensures precise identification in global chemical databases, catering to researchers seeking high-purity reagents for advanced studies.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability, traits highly sought after in drug discovery. The difluoromethyl group in this compound is particularly noteworthy, as it mimics the properties of a carbonyl group while offering improved lipophilicity—a feature frequently explored in the design of kinase inhibitors and antimicrobial agents. This aligns with the growing interest in AI-driven drug discovery, where such building blocks are computationally screened for target interactions.

The sulfonyl chloride functionality in 2-Bromo-6-(difluoromethyl)-4-methoxypyridine-3-sulfonyl chloride enables versatile derivatization, allowing chemists to create sulfonamides or sulfonate esters. These transformations are pivotal in developing covalent inhibitors, a hot topic in oncology research. Notably, covalent inhibitors like sotorasib (targeting KRAS G12C) have demonstrated the therapeutic potential of such chemistries, driving demand for tailored intermediates like this compound.

From an industrial perspective, the compound's methoxy-pyridine scaffold is recurrent in crop protection chemicals. With the agrochemical sector prioritizing sustainable pest control, derivatives of this structure are investigated for their environmental persistence and target specificity. Regulatory trends favoring low-residue pesticides further amplify its relevance, as researchers optimize halogenated pyridines for next-generation formulations.

Synthetic accessibility remains a key consideration. The presence of both bromine and sulfonyl chloride groups offers orthogonal reactivity for sequential functionalization—addressing a common pain point in multistep synthesis. This aligns with the pharmaceutical industry's push toward convergent synthesis strategies to reduce waste and improve efficiency, as highlighted in recent green chemistry initiatives.

Analytical characterization of CAS No. 1805427-06-8 typically involves NMR (¹H/¹³C/¹⁹F), LC-MS, and elemental analysis to confirm purity—a critical parameter given its role in precision chemistry. The compound's stability under inert atmospheres and recommended storage at -20°C are frequently queried by end-users, reflecting broader concerns about reagent shelf-life in high-throughput screening environments.

In summary, 2-Bromo-6-(difluoromethyl)-4-methoxypyridine-3-sulfonyl chloride exemplifies the intersection of medicinal chemistry and materials science, with its structural motifs addressing contemporary challenges in drug design and agrochemical innovation. Its documented applications in patent literature and compatibility with high-throughput automation underscore its enduring utility in R&D pipelines worldwide.

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